molecular formula C23H24BrN3O4S B298034 2-[2-Bromo-6-ethoxy-4-({2-[(4-ethylphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetamide

2-[2-Bromo-6-ethoxy-4-({2-[(4-ethylphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetamide

Cat. No. B298034
M. Wt: 518.4 g/mol
InChI Key: JWKRJKYRAWNZNR-ONADPJLJSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[2-Bromo-6-ethoxy-4-({2-[(4-ethylphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetamide, commonly known as BTEPT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BTEPT is a thiazolidinone derivative that has been synthesized and studied for its biological and pharmacological properties.

Mechanism of Action

The mechanism of action of BTEPT is not fully understood. However, studies have shown that BTEPT may act by inhibiting the activity of enzymes involved in various biological processes. For example, BTEPT has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine. This inhibition may lead to increased levels of acetylcholine in the brain, which may have neuroprotective effects.
Biochemical and Physiological Effects:
BTEPT has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that BTEPT has anticancer, antifungal, and antibacterial properties. BTEPT has also been shown to have neuroprotective effects, possibly through its inhibition of acetylcholinesterase. In addition, BTEPT has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of various inflammatory disorders.

Advantages and Limitations for Lab Experiments

One advantage of using BTEPT in lab experiments is its potential as a multi-targeted agent. BTEPT has been shown to have activity against various enzymes and biological processes, making it a promising candidate for the development of new drugs. However, one limitation of using BTEPT in lab experiments is its limited availability. BTEPT is a relatively new compound, and its synthesis is complex and time-consuming. This may limit its use in large-scale experiments.

Future Directions

There are many potential future directions for research on BTEPT. One area of interest is the development of BTEPT derivatives with improved pharmacological properties. Another area of interest is the investigation of BTEPT as a potential treatment for neurodegenerative disorders such as Alzheimer's disease. In addition, BTEPT may have applications in the field of material science as a corrosion inhibitor for metals. Further research is needed to explore these and other potential applications of BTEPT.

Synthesis Methods

BTEPT can be synthesized through a multi-step process starting with the reaction of 2-bromo-6-ethoxyphenol with 2-chloroacetyl chloride to form 2-bromo-6-ethoxy-4-(2-chloroacetyl)phenol. This compound is then reacted with thiosemicarbazide and acetic anhydride to obtain 2-bromo-6-ethoxy-4-(2-acetylthiosemicarbazone)phenol. The final step involves the reaction of this compound with 4-ethylbenzaldehyde in the presence of sodium acetate to form BTEPT.

Scientific Research Applications

BTEPT has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and material science. In medicinal chemistry, BTEPT has been investigated for its anticancer, antifungal, and antibacterial properties. In pharmacology, BTEPT has been studied for its potential as a neuroprotective agent and for its effects on the central nervous system. In material science, BTEPT has been explored for its potential as a corrosion inhibitor for metals.

properties

Product Name

2-[2-Bromo-6-ethoxy-4-({2-[(4-ethylphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetamide

Molecular Formula

C23H24BrN3O4S

Molecular Weight

518.4 g/mol

IUPAC Name

2-[2-bromo-6-ethoxy-4-[(E)-[2-(4-ethylphenyl)imino-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene]methyl]phenoxy]acetamide

InChI

InChI=1S/C23H24BrN3O4S/c1-4-14-6-8-16(9-7-14)26-23-27(3)22(29)19(32-23)12-15-10-17(24)21(31-13-20(25)28)18(11-15)30-5-2/h6-12H,4-5,13H2,1-3H3,(H2,25,28)/b19-12+,26-23?

InChI Key

JWKRJKYRAWNZNR-ONADPJLJSA-N

Isomeric SMILES

CCC1=CC=C(C=C1)N=C2N(C(=O)/C(=C\C3=CC(=C(C(=C3)Br)OCC(=O)N)OCC)/S2)C

SMILES

CCC1=CC=C(C=C1)N=C2N(C(=O)C(=CC3=CC(=C(C(=C3)Br)OCC(=O)N)OCC)S2)C

Canonical SMILES

CCC1=CC=C(C=C1)N=C2N(C(=O)C(=CC3=CC(=C(C(=C3)Br)OCC(=O)N)OCC)S2)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.